![molecular formula C16H20ClN3O3S B2938538 3-chloro-2-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide CAS No. 1706077-27-1](/img/structure/B2938538.png)
3-chloro-2-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide
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Description
3-chloro-2-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H20ClN3O3S and its molecular weight is 369.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
This compound is involved in the synthesis of various derivatives showing promising antibacterial, antifungal, anticancer, and anti-inflammatory activities. Notably, its application in synthesizing pyrazoline and pyrazole derivatives has been highlighted for its significant antimicrobial effects against both Gram-negative and Gram-positive bacteria, as well as yeast-like fungi, indicating a potential for developing new antimicrobial agents (Hassan, 2013). Additionally, these derivatives have been investigated for their inhibitory effects on carbonic anhydrase enzymes, revealing potential in designing novel anticancer agents due to their selective cytotoxicity and enzyme inhibition properties (Gul et al., 2016).
Conformational Studies and Structural Analysis
Conformational studies of related sulfonamide derivatives have provided insights into their structural differences and potential implications for their biological activity. For instance, differences in the solid-state conformations of N-[2-(1-arenesulfonyl-1H-pyrazol-3-yl)-6-methyl-phenyl]-arenesulfonamides have been reported, suggesting variability in their interactions in aqueous media, which might influence their antileishmania activity (Borges et al., 2014).
Herbicidal and Antitumor Activities
The compound and its derivatives have been studied for their potential herbicidal activity, demonstrating post-emergence activity on dicotyledonous weed species by interfering with the biosynthesis of branched-chain amino acids (Eussen et al., 1990). Furthermore, certain derivatives have shown promising antitumor activities in vitro, suggesting their potential as therapeutic agents for cancer treatment (Rostom, 2006).
Anti-Inflammatory Properties
Investigations into the anti-inflammatory properties of derivatives bearing the benzenesulfonamide moiety have revealed compounds with significant activity compared to celecoxib, without associated gastric toxicity. This suggests a potential for the development of new anti-inflammatory agents with improved safety profiles (Rathish et al., 2009).
properties
IUPAC Name |
3-chloro-2-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN3O3S/c1-12-15(17)3-2-4-16(12)24(21,22)19-14-9-18-20(11-14)10-13-5-7-23-8-6-13/h2-4,9,11,13,19H,5-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYMZAXVIUVOIRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)NC2=CN(N=C2)CC3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.